2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N,N-diisobutylacetamide

• IUPAC Name: N,N-bis(2-methylpropyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H24N2O4S/c1-12(2)9-18(10-13(3)4)16(20)11-19-17(21)14-7-5-6-8-15(14)24(19,22)23/h5-8,12-13H,9-11H2,1-4H3
• InChI Key: KKYAISPOECWTFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C(=O)CN1C(=O)C2=CC=CC=C2S1(=O)=O
• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol

Description

3-Oxobenzo[d]isothiazole-2(3H)-carbaldehyde 1,1-dioxide is an organic compound with the formula C8H5NO4S. It is a white solid.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C8H5NO4S. The SMILES notation for this compound is O=CN(C(C1=C2C=CC=C1)=O)S2(=O)=O.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 211.19.

Scientific Research Applications

Analytical Methods for Antioxidant Activity

The study by Munteanu and Apetrei (2021) reviews critical analytical tests used to determine antioxidant activity, highlighting the relevance of such methodologies in fields ranging from food engineering to medicine and pharmacy. Although the review does not directly mention 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N,N-diisobutylacetamide, the described techniques, including spectrophotometry and electrochemical biosensors, are pertinent for analyzing the antioxidant capacity of complex samples, potentially including derivatives of the specified compound (Munteanu & Apetrei, 2021).

Reaction Pathways in Antioxidant Assays

Ilyasov et al. (2020) delve into the reaction pathways of the ABTS/potassium persulfate decolorization assay, a prominent method for evaluating antioxidant capacity. This review sheds light on how antioxidants, possibly including benzothiazole derivatives, interact with ABTS radical cations, forming specific adducts and undergoing oxidative transformations. Such insights are crucial for understanding the antioxidant mechanisms of various compounds, including those structurally related to 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N,N-diisobutylacetamide (Ilyasov et al., 2020).

Environmental Implications of Dioxin Compounds

Research on the environmental impact and toxicological aspects of dioxin compounds, such as those by Steenland et al. (2004) and Bertazzi et al. (1998), provides a contextual backdrop for evaluating related chemical entities. These studies explore the mechanisms through which dioxins exert carcinogenic effects and the long-term environmental and health consequences following exposure. Although focusing on dioxins, the methodologies and findings offer a framework for assessing the environmental and health risks of related compounds, including 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N,N-diisobutylacetamide (Steenland et al., 2004); (Bertazzi et al., 1998).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with this compound are H302, H315, H319, and H335. Precautionary statements include P261, P305+P351+P338.